Cas no 1326812-14-9 (Ethyl 5-(2,4,5-trimethylphenyl)-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-(2,4,5-trimethylphenyl)-1H-pyrazole-3-carboxylate
• CAS No: 1326812-14-9
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 4694706
• Update Time: 2025-06-14

Ethyl 5-(2,4,5-trimethylphenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2,4,5-trimethylphenyl)-1H-pyrazole-3-carboxylate

• Inchi： 1S/C15H18N2O2/c1-5-19-15(18)14-8-13(16-17-14)12-7-10(3)9(2)6-11(12)4/h6-8H,5H2,1-4H3,(H,16,17)
• InChI Key： HUSDLGMMFKWKTQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C2C=C(C)C(C)=CC=2C)=NN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Topological Polar Surface Area: 55

Additional information on Ethyl 5-(2,4,5-trimethylphenyl)-1H-pyrazole-3-carboxylate

Recent Advances in the Study of Ethyl 5-(2,4,5-trimethylphenyl)-1H-pyrazole-3-carboxylate (CAS: 1326812-14-9)

Ethyl 5-(2,4,5-trimethylphenyl)-1H-pyrazole-3-carboxylate (CAS: 1326812-14-9) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound belongs to the pyrazole class of heterocyclic compounds, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the trimethylphenyl group and the ethyl carboxylate moiety in its structure enhances its stability and bioavailability, making it an attractive target for pharmaceutical research. Recent synthetic approaches have focused on optimizing the yield and purity of Ethyl 5-(2,4,5-trimethylphenyl)-1H-pyrazole-3-carboxylate, with particular emphasis on green chemistry principles to minimize environmental impact.

Pharmacological studies have revealed that this compound exhibits potent inhibitory effects on specific enzymes and signaling pathways implicated in various diseases. For instance, it has shown promising activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. Additionally, preliminary in vitro and in vivo studies suggest that it may possess antitumor properties by modulating cell proliferation and apoptosis in cancer cells. These findings underscore its potential as a multi-target therapeutic agent.

Recent advancements in computational chemistry and molecular docking have further elucidated the binding interactions of Ethyl 5-(2,4,5-trimethylphenyl)-1H-pyrazole-3-carboxylate with its biological targets. These studies provide valuable insights into its structure-activity relationship (SAR), enabling researchers to design more potent and selective analogs. Furthermore, the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has been investigated to assess its suitability for clinical development.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as toxicity, formulation stability, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of Ethyl 5-(2,4,5-trimethylphenyl)-1H-pyrazole-3-carboxylate.

In conclusion, Ethyl 5-(2,4,5-trimethylphenyl)-1H-pyrazole-3-carboxylate (CAS: 1326812-14-9) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a valuable subject for ongoing and future studies. By leveraging interdisciplinary approaches, researchers can further explore its mechanisms of action and optimize its properties for drug development, ultimately contributing to advancements in healthcare.